Cas no 166663-25-8 (Anidulafungin)

• Product Name: Anidulafungin
• CAS No: 166663-25-8
• MF: C₅₈H₇₃N₇O₁₇
• MW: 1140.2369363308
• MDL: MFCD00917070
• CID: 65757
• PubChem ID: 166548
• Update Time: 2026-05-14

Anidulafungin Chemical and Physical Properties

Names and Identifiers

• Anidulafungin
• C58H73N7O17
• LY303366
• Ecalta
• Eraxis
• V-Echinocandin
• VER-002
• 1-[(4R,5R)-4,5-Dihydroxy-N2-[[4′′-(pentyloxy)[1,1′:4′,1′′-terphenyl]-4-yl]carbonyl]-L-ornithine]echinocandin B
• LY 303366, Eraxis
• Anidulafungin(LY303366)
• Echinocandin B, 1-(4R,5R)-4,5-dihydroxy-N2-4-(pentyloxy)1,1:4,1-terphenyl-4-ylcarbonyl-L-ornithine-
• 1-[(4R,5R)-4,5-dihydroxy-N2-[[4''-(pentyloxy)[1,1'',1''-terphenyl]-4-yl]carbonyl]-L-ornithine]-echinocandin B
• LY 303366
• Anidulafungina
• Anidulafunginum
• Anidulafungine
• Anidulafungin (LY303366)
• 9HLM53094I
• (4R,5R)-4,5-Dihydroxy-N(sup 2)-((4'-(pentyloxy)-p-terphenyl-4-yl)carbonyl)-L-ornithyl-L-threonyl-trans-4-hydroxy-L-prolyl-(S)-4-hydroxy-4-(p-hydroxyphenyl)-L-threonyl-L-threonyl-(3S,4S)-3-hydroxy-4-methyl-L-proline cyclic (6-1)-peptide
• Anidulafungin [USAN:INN]
• Anidulafungin [USAN:INN:BAN]
• Anidulafungin [USAN:INN
• D70013
• SW222238-1
• NS00007722
• N-{(2R,6S,9S,11R,12R,14aS,15S,16S,20S,23S,25aS)-23-[(1S,2S)-1,2-dihydroxy-2-(4-hydroxyphenyl)ethyl]-2,11,12,15-tetrahydroxy-6,20-bis[(1R)-1-hydroxyethyl]-16-methyl-5,8,14,19,22,25-hexaoxotetracosahydro-1H-dipyrrolo[2,1-c:2',1'-l][1,4,7,10,13,16]hexaazacyclohenicosin-9-yl}-4''-(pentyloxy)-1,1':4',1''-terphenyl-4-carboxamide
• BDBM50417554
• s4286
• ANIDULAFUNGIN [ORANGE BOOK]
• 1-((4R,5R)-4,5-Dihydroxy-N2-((4''-(pentyloxy)(1,1':4',1''-terphenyl)-4-yl)carbonyl)-L-ornithine)-echinocandin B
• J-010304
• N-[[(1S,2S)-1,2-dihydroxy-2-(4-hydroxyphenyl)ethyl]-tetrahydroxy-bis[(1R)-1-hydroxyethyl]-methyl-hexaoxo-[?]yl]-4-[4-(4-pentoxyphenyl)phenyl]benzamide
• J02AX06
• ANIDULAFUNGIN [INN]
• NCGC00386349-01
• Q4764531
• CS-1824
• VER002
• ANIDULAFUNGIN [MART.]
• CHEMBL264241
• ANIDULAFUNGIN [USAN]
• SCHEMBL38292
• N-[(3S,6S,9S,11R,15S,18S,20R,21R,24S,25S,26S)-6-[(1S,2S)-1,2-dihydroxy-2-(4-hydroxyphenyl)ethyl]-11,20,21,25-tetrahydroxy-3,15-bis[(1R)-1-hydroxyethyl]-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexaazatricyclo[22.3.0.0^{9,13}]heptacosan-18-yl]-4-{4-[4-(pentyloxy)phenyl]phenyl}benzamide
• ECHINOCANDIN B, 1-((4R,5R)-4,5-DIHYDROXY-N(SUP 2)-((4''-(PENTYLOXY)(1,1':4',1''-TERPHENYL)-4-YL)CARBONYL)-L-ORNITHINE)-
• D-70013
• EN300-19769052
• ANIDULAFUNGIN [WHO-DD]
• CCG-270647
• Echinocandin B, 1-((4R,5R)-4,5-dihydroxy-N2-((4''-(pentyloxy)(1,1':4',1''-terphenyl)-4-yl)carbonyl)-L-ornithine)
• HY-13553
• N-((2R,6S,9S,11R,12R,14aS,15S,16S,20S,23S,25aS)-23-((1S,2S)-1,2-dihydroxy-2-(4-hydroxyphenyl)ethyl)-2,11,12,15-tetrahydroxy-6,20-bis((1R)-1-hydroxyethyl)-16-methyl-5,8,14,19,22,25-hexaoxotetracosahydro-1H-dipyrrolo(2,1-c:2',1'-l)(1,4,7,10,13,16)hexaazacyclohenicosin-9-yl)-4''-(pentyloxy)-1,1':4',1''-terphenyl-4-carboxamide
• ANIDULAFUNGIN [VANDF]
• 166663-25-8
• Echinocandin B, 1-[(4R,5R)-4,5-dihydroxy-N2-[[4''-(pentyloxy)[1,1':4',1''-terphenyl]-4-yl]carbonyl]-L-ornithine]-
• LY-303366
• ANIDULAFUNGIN (MART.)
• AKOS030526640
• N-[(3S,6S,9S,11R,15S,18S,20R,21R,24S,25S,26S)-6-[(1S,2S)-1,2-dihydroxy-2-(4-hydroxyphenyl)ethyl]-11,20,21,25-tetrahydroxy-3,15-bis[(1R)-1-hydroxyethyl]-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-18-yl]-4-[4-(4-pentoxyphenyl)phenyl]benzamide
• DB00362
• N-[(3S,6S,9S,11R,15S,18S,20R,21R,24S,25S,26S)-6-[(1S,2S)-1,2-dihydroxy-2-(4-hydroxyphenyl)ethyl]-11,20,21,25-tetrahydroxy-3,15-bis[(1R)-1-hydroxyethyl]-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexaazatricyclo[22.3.0.0,9,13]heptacosan-18-yl]-4'-[4-(pentyloxy)phenyl]-[1,1'-biphenyl]-4-carboxamide
• CHEBI:55346
• ANIDULAFUNGIN [MI]
• ANIDULAFUNGIN [EMA EPAR]
• DTXSID50873201
• (4R,5R)-4,5-DIHYDROXY-N(SUP 2)-((4''-(PENTYLOXY)-P-TERPHENYL-4-YL)CARBONYL)-L-ORNITHYL-L-THREONYL-TRANS-4-HYDROXY-L-PROLYL-(S)-4-HYDROXY-4-(P-HYDROXYPHENYL)-L-THREONYL-L-THREONYL-(3S,4S)-3-HYDROXY-4-METHYL-L-PROLINE CYCLIC (6->1)-PEPTIDE
• UNII-9HLM53094I
• MFCD00917070
• DTXCID90820698
• Anidulafungin?
• Echinocandin B, 1-[(4R,5R)-4,5-dihydroxy-N2-[[4''-(pentyloxy)[1,1':4',1''-terphenyl]-4-yl]carbonyl]-L-ornithine]-; 1-[(4R,5R)-4,5-Dihydroxy-N2-[[4''-(pentyloxy)[1,1':4',1''-terphenyl]-4-yl]carbonyl]-L-ornithine]echinocandin B; Anidulafungin; Ecalta; Eraxis; LY 303366
• JHVAMHSQVVQIOT-MFAJLEFUSA-N

• MDL： MFCD00917070
• Inchi： InChI=1S/C58H73N7O17/c1-5-6-7-24-82-40-22-18-35(19-23-40)33-10-8-32(9-11-33)34-12-14-37(15-13-34)51(74)59-41-26-43(70)54(77)63-56(79)47-48(71)29(2)27-65(47)58(81)45(31(4)67)61-55(78)46(50(73)49(72)36-16-20-38(68)21-17-36)62-53(76)42-25-39(69)28-64(42)57(80)44(30(3)66)60-52(41)75/h8-23,29-31,39,41-50,54,66-73,77H,5-7,24-28H2,1-4H3,(H,59,74)(H,60,75)(H,61,78)(H,62,76)(H,63,79)/t29-,30+,31+,39+,41-,42-,43+,44-,45-,46-,47-,48-,49-,50-,54+/m0/s1
• InChI Key： JHVAMHSQVVQIOT-MFAJLEFUSA-N
• SMILES： CCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=C(C=C3)C(=O)N[C@@H]4C(=O)N[C@H]([C@@H](C)O)C(=O)N5[C@@H](C[C@H](O)C5)C(=O)N[C@H](C(=O)N[C@@H]([C@@H](C)O)C(=O)N6[C@H](C(=O)N[C@H](O)[C@H](O)C4)[C@@H](O)[C@@H](C)C6)[C@H](O)[C@@H](O)C7=CC=C(O)C=C7

Computed Properties

• Exact Mass: 1139.51000
• Monoisotopic Mass: 1139.50629389 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 82
• Rotatable Bond Count: 14
• Complexity: 2150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: 2.3
• Topological Polar Surface Area: 377
• Molecular Weight: 1140.2

Experimental Properties

• Boiling Point: 1477°C at 760 mmHg
• Solubility: Practically insoluble
• PSA: 377.42000
• LogP: 0.65480

Anidulafungin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Anidulafungin

Anidulafungin (CAS No. 166663-25-8): A Comprehensive Overview

Anidulafungin (CAS No. 166663-25-8) is a semi-synthetic echinocandin antifungal agent that has gained significant attention in the medical community for its efficacy in treating invasive fungal infections. This compound, derived from the fermentation of Eupenicillium brefeldianum, belongs to a class of antifungal drugs known as echinocandins, which are characterized by their ability to inhibit the synthesis of β-(1,3)-D-glucan, a critical component of the fungal cell wall. This mechanism of action makes Anidulafungin highly effective against a wide range of pathogenic fungi, including Candida and Aspergillus species.

The development and clinical application of Anidulafungin have been driven by the increasing prevalence of drug-resistant fungal infections, particularly in immunocompromised patients. Unlike older antifungal agents such as amphotericin B and azoles, which can have significant side effects and limited efficacy against certain fungal strains, Anidulafungin offers a safer and more effective alternative. Its low toxicity profile and broad-spectrum activity make it an invaluable tool in the arsenal against invasive fungal diseases.

Recent studies have further elucidated the mechanisms by which Anidulafungin exerts its antifungal effects. Research published in the Journal of Antimicrobial Chemotherapy has shown that Anidulafungin not only inhibits β-(1,3)-D-glucan synthesis but also disrupts other cellular processes essential for fungal survival. For instance, it has been demonstrated that Anidulafungin can interfere with the function of chitin synthase, another key enzyme involved in cell wall biosynthesis. This dual mechanism of action contributes to its high efficacy and low likelihood of resistance development.

Clinical trials have consistently demonstrated the safety and efficacy of Anidulafungin. A large-scale multicenter trial published in the New England Journal of Medicine compared Anidulafungin to fluconazole in the treatment of invasive candidiasis. The results showed that Anidulafungin was non-inferior to fluconazole in terms of clinical response rates and had a more favorable safety profile, with fewer adverse events reported. These findings have solidified the position of Anidulafungin as a first-line treatment for invasive candidiasis in many clinical guidelines.

In addition to its established role in treating invasive candidiasis, recent research has explored the potential of Anidulafungin in other clinical settings. A study published in the Clinical Infectious Diseases journal investigated the use of Anidulafungin in combination with other antifungal agents for treating refractory fungal infections. The results indicated that combination therapy with Anidulafungunig and echinocandins such as micafungin or caspofungin could enhance treatment outcomes and reduce the risk of resistance development.

The pharmacokinetic properties of Anidulafungin are also noteworthy. It is administered intravenously and has a long half-life, allowing for once-daily dosing. This dosing regimen improves patient compliance and reduces healthcare costs associated with frequent hospital visits. Furthermore, Anidulafungin exhibits minimal interaction with other drugs, making it suitable for use in patients receiving multiple medications.

In conclusion, Anidulafungin (CAS No. 166663-25-8) is a highly effective and safe antifungal agent that has revolutionized the treatment of invasive fungal infections. Its unique mechanism of action, broad-spectrum activity, and favorable safety profile make it an essential component of modern antifungal therapy. Ongoing research continues to uncover new applications and optimize its use in clinical practice, ensuring that it remains at the forefront of antifungal pharmacology.